Cas no 920341-38-4 (N-4-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-4-(trifluoromethoxy)benzene-1-sulfonamide)

• Product Name: N-4-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-4-(trifluoromethoxy)benzene-1-sulfonamide
• CAS No: 920341-38-4
• MF: C₁₈H₁₄F₃N₃O₄S
• MW: 425.381673336029
• CID: 5505456
• Update Time: 2025-05-20

N-4-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-4-(trifluoromethoxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(1-methyl-6-oxopyridazin-3-yl)phenyl]-4-(trifluoromethoxy)benzenesulfonamide
• N-4-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-4-(trifluoromethoxy)benzene-1-sulfonamide

• Inchi： 1S/C18H14F3N3O4S/c1-24-17(25)11-10-16(22-24)12-2-4-13(5-3-12)23-29(26,27)15-8-6-14(7-9-15)28-18(19,20)21/h2-11,23H,1H3
• InChI Key： JCTGVQIYKVXBLK-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(C3=NN(C)C(=O)C=C3)C=C2)(=O)=O)=CC=C(OC(F)(F)F)C=C1

Additional information on N-4-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-4-(trifluoromethoxy)benzene-1-sulfonamide

Compound CAS No. 920341-38-4: N-4-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-4-(trifluoromethoxy)benzene-1-sulfonamide

The compound with CAS No. 920341-38-4, known as N-4-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yphenyl)-4-(trifluoromethoxy)benzene sulfonamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in antimicrobial applications and its potential as a selective targeting agent in drug delivery systems.

The molecular structure of this compound is characterized by a sulfonamide group attached to a benzene ring, which is further substituted with a trifluoromethoxy group at the para position. The other benzene ring is connected via an N-linked pyridazinone moiety, which introduces additional electronic and steric effects. This combination of functional groups contributes to the compound's high solubility in polar solvents and its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

Recent research has focused on the synthesis optimization of this compound, employing green chemistry principles to minimize environmental impact. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high yields. Additionally, computational studies using density functional theory (DFT) have provided insights into the electronic properties of the molecule, revealing its potential as a redox-active component in organic electronics.

In terms of biological activity, this compound has demonstrated moderate antimicrobial activity against Gram-positive bacteria, attributed to its ability to disrupt bacterial cell membranes. Furthermore, preliminary studies suggest that it may serve as a lead compound for the development of anti-inflammatory agents due to its inhibitory effects on pro-inflammatory cytokines.

The unique combination of functional groups in this molecule also makes it a candidate for use in nanotechnology applications, such as the fabrication of stimuli-responsive materials. Its trifluoromethoxy group imparts fluorophilicity, enabling interactions with fluorinated surfaces, while the sulfonamide group provides sites for further functionalization.

Looking ahead, ongoing research aims to explore the bioavailability and pharmacokinetics of this compound in vivo. Preclinical studies are currently underway to assess its toxicity profile and determine optimal dosing regimens for potential therapeutic applications.

In conclusion, the compound CAS No. 920341-38